cis-2-Hydroxypenta-2,4-dienoic acid
Overview
Description
Cis-2-hydroxypenta-2,4-dienoic acid is the cis-isomer of 2-hydroxypenta-2,4-dienoic acid. It is a conjugate acid of a (2E)-2-hydroxypenta-2,4-dienoate.
Scientific Research Applications
Metabolic Pathways in Bacteria
- Degradation of Biphenyl: Pseudomonas putida metabolizes biphenyl, producing 2-hydroxy-6-oxo-6-phenylhexa-2,4-dienoic acid and benzoic acid, with the presence of 2-hydroxypenta-2,4-dienoic acid suggested by mass spectrometry (Catelani et al., 1973).
Catalytic Mechanisms
- Catalytic Mechanism of BphD: BphD (meta-cleavage product hydrolase) catalyzes the conversion of 2-hydroxy-6-oxo-6-phenylhexa-2,4-dienoic acid into 2-hydroxypenta-2,4-dienoic acid. This process involves a substrate-assisted acylation mechanism with a catalytic triad (Ser-His-Asp) (Li et al., 2015).
Chemical Reactivity Studies
- Reactivity of α,β-Unsaturated Ethers: Studies on the acid-catalyzed hydrolysis and alcohol addition of cis- and trans-1-ethoxybuta-1,3-dienes revealed differences in protonation and reactivity between cis and trans isomers. These findings provide insights into the reactivity of similar compounds, including 2-hydroxypenta-2,4-dienoic acid (Okuyama et al., 1973).
Spectroscopic Analysis
- Spectroscopic Study of Isomers: A spectroscopic analysis of the cis/trans-isomers of penta-2,4-dienoic acid attached to gold nanoclusters demonstrated how molecular conformation influences electronic structure and spectra. This research aids in understanding the properties of similar compounds like 2-hydroxypenta-2,4-dienoic acid (Latorre et al., 2015).
Enzymatic Pathways
- Enzymatic Conversion in Bacteria: Pseudomonas fluorescens converts cumene into 2-hydroxy-6-oxo-7-methylocta-2,4-dienoic acid, followed by further conversion of 2-hydroxypenta-2,4-dienoic acid into Krebs cycle intermediates, showcasing enzymatic pathways involving similar compounds (Habe et al., 1996).
properties
CAS RN |
159694-16-3 |
|---|---|
Product Name |
cis-2-Hydroxypenta-2,4-dienoic acid |
Molecular Formula |
C5H6O3 |
Molecular Weight |
114.1 g/mol |
IUPAC Name |
(2E)-2-hydroxypenta-2,4-dienoic acid |
InChI |
InChI=1S/C5H6O3/c1-2-3-4(6)5(7)8/h2-3,6H,1H2,(H,7,8)/b4-3+ |
InChI Key |
VHTQQDXPNUTMNB-ONEGZZNKSA-N |
Isomeric SMILES |
C=C/C=C(\C(=O)O)/O |
SMILES |
C=CC=C(C(=O)O)O |
Canonical SMILES |
C=CC=C(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![13-Amino-17-bromo-3,35-dichloro-10-propan-2-yl-8,37,40-trioxa-4,11,22,34,39-pentazadecacyclo[27.6.1.12,5.16,9.115,19.118,21.07,20.020,24.023,28.033,36]tetraconta-1(35),2,4,6,9(39),15(38),16,18,23(28),24,26,29(36),30,32-tetradecaen-12-one](/img/structure/B1235110.png)
